Cas no 1059189-65-9 (m-PEG4-CH2-aldehyde)

• Product Name: m-PEG4-CH2-aldehyde
• CAS No: 1059189-65-9
• MF: C₁₁H₂₂O₆
• MW: 250.288784503937
• CID: 3046533
• PubChem ID: 42627357
• Update Time: 2025-10-11

m-PEG4-CH2-aldehyde Chemical and Physical Properties

Names and Identifiers

• m-PEG4-CH2-aldehyde
• mPEG4-CH2CHO
• 3,6,9,12,15-Pentaoxahexadecanal
• CS-0063561
• BP-23345
• HY-117041
• AKOS040742019
• C70293
• 2,5,8,11,14-pentaoxahexadecan-16-al
• DA-55680
• 2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]acetaldehyde
• 1059189-65-9

• Inchi： 1S/C11H22O6/c1-13-4-5-15-8-9-17-11-10-16-7-6-14-3-2-12/h2H,3-11H2,1H3
• InChI Key： PERZZOPFAPJECS-UHFFFAOYSA-N
• SMILES： C(=O)COCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 250.14163842g/mol
• Monoisotopic Mass: 250.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.2Ų

Additional information on m-PEG4-CH2-aldehyde

m-PEG4-CH2-aldehyde: A Comprehensive Overview

m-PEG4-CH2-aldehyde, with the CAS number 1059189-65-9, is a versatile compound that has garnered significant attention in the fields of polymer chemistry, drug delivery systems, and materials science. This compound is a derivative of polyethylene glycol (PEG), specifically modified with a methyl group and an aldehyde functional group, making it highly customizable for various applications.

The structure of m-PEG4-CH2-aldehyde consists of a PEG backbone with four repeating ethylene glycol units, a methyl group attached to the third carbon, and an aldehyde group at the terminal end. This unique structure allows for a wide range of chemical modifications, enabling its use as a building block in the synthesis of more complex molecules. The aldehyde group, in particular, is highly reactive and can undergo condensation reactions, making it ideal for applications such as click chemistry and bioconjugation.

Recent advancements in polymer chemistry have highlighted the potential of m-PEG4-CH2-aldehyde in the development of stimuli-responsive materials. For instance, researchers have utilized this compound to create PEG-based hydrogels that exhibit pH-responsive behavior, which is highly relevant for drug delivery systems. These hydrogels can release therapeutic agents in response to changes in pH levels, offering precise control over drug release kinetics.

In the realm of drug delivery, m-PEG4-CH2-aldehyde has been employed as a linker molecule to conjugate drugs with targeting ligands or imaging agents. This approach enhances the specificity and efficacy of drug delivery systems by ensuring that therapeutic agents are delivered directly to the target site. For example, studies have demonstrated the successful use of this compound in creating antibody-drug conjugates (ADCs) that exhibit improved pharmacokinetics and reduced systemic toxicity.

The aldehyde functionality of m-PEG4-CH2-aldehyde also makes it an excellent candidate for click chemistry reactions, such as the Huisgen cycloaddition reaction. This reaction enables the rapid and efficient synthesis of complex molecules with high yields and selectivity. Recent research has explored the use of this compound in click-mediated polymerization, leading to the development of novel polymeric materials with tailored properties.

Beyond its chemical applications, m-PEG4-CH2-aldehyde has found utility in biotechnology and materials science. For instance, it has been used as a cross-linking agent in the preparation of biocompatible coatings for medical devices. These coatings enhance the durability and biocompatibility of devices, reducing the risk of adverse immune responses.

In terms of synthesis, m-PEG4-CH2-aldehyde can be prepared via several methods, including oxidation of corresponding alcohols or direct alkylation reactions. Recent studies have focused on optimizing these synthetic routes to improve yield and purity while minimizing environmental impact.

The growing interest in sustainable chemistry has also led to investigations into the eco-friendly production and application of m-PEG4-CH2-aldehyde. Researchers are exploring green chemistry approaches, such as using renewable feedstocks or catalytic processes, to synthesize this compound more efficiently.

In conclusion, m-PEG4-CH2-aldehyde, with its unique structure and versatile functional groups, continues to be a valuable tool in various scientific disciplines. Its applications span from advanced drug delivery systems to innovative materials science solutions. As research progresses, we can expect even more groundbreaking uses for this compound in both academic and industrial settings.